methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate
Overview
Description
Methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate (MMOX) is a synthetic organic compound that has been studied for its potential applications in the pharmaceutical, agricultural, and biotechnological industries. MMOX is a five-membered ring-shaped compound composed of two carbon atoms, two oxygen atoms, and one nitrogen atom. It is classified as an oxazole and is a derivative of oxazoline, a five-membered heterocyclic compound containing oxygen and nitrogen atoms. MMOX has been studied for its potential to be used as a chemical intermediate for the synthesis of various compounds and for its potential applications in the pharmaceutical, agricultural, and biotechnological industries.
Mechanism of Action
Methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate has been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play an important role in inflammation and pain. methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate has been shown to inhibit the activity of COX-2, which may be beneficial in the treatment of inflammatory diseases.
Biochemical and Physiological Effects
methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate has been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). Inhibition of COX-2 activity by methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate may be beneficial in the treatment of inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate has also been studied for its potential to act as an antioxidant, which may be beneficial in the prevention of oxidative stress-related diseases such as cardiovascular disease, cancer, and Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
Methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate has several advantages for lab experiments. It is a relatively stable compound, and it is relatively easy to synthesize. It is also relatively inexpensive, making it a cost-effective choice for laboratory experiments. However, methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate is not suitable for use in humans due to its potential toxicity.
Future Directions
Future research on methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate should focus on the development of safer and more efficient methods of synthesizing the compound. Additionally, further research should be conducted to determine the potential applications of methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate in the pharmaceutical, agricultural, and biotechnological industries. Research should also be conducted to determine the potential therapeutic benefits of methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate in the treatment of inflammatory diseases and other disorders. Finally, further research should be conducted to determine the potential toxicity of methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate and to develop strategies to reduce its potential toxicity.
Synthesis Methods
Methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate can be synthesized through several different methods. One method involves the reaction of 1-chloro-3-methoxypropane with sodium hydroxide to produce 1-methoxy-3-oxopropane, which is then reacted with ethyl chloroformate in the presence of a base to produce methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate. Another method involves the reaction of ethyl chloroformate with 1-methoxy-3-oxopropane in the presence of a base to produce methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate.
Scientific Research Applications
Methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate has been studied for its potential use as a chemical intermediate for the synthesis of various compounds. It has been used in the synthesis of a number of compounds, including the anti-inflammatory drug piroxicam, the antifungal drug terbinafine, and the anti-malarial drug artemisinin. methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate has also been studied for its potential applications in the pharmaceutical, agricultural, and biotechnological industries.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate involves the reaction of 2-methoxyethylamine with ethyl 2-bromoacetate to form ethyl 2-(2-methoxyethylamino)acetate. This intermediate is then reacted with sodium hydride and 2-bromo-2-methylpropionitrile to form methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate.", "Starting Materials": [ "2-methoxyethylamine", "ethyl 2-bromoacetate", "sodium hydride", "2-bromo-2-methylpropionitrile" ], "Reaction": [ "Step 1: Reaction of 2-methoxyethylamine with ethyl 2-bromoacetate in the presence of a base such as potassium carbonate or sodium hydride to form ethyl 2-(2-methoxyethylamino)acetate.", "Step 2: Reaction of ethyl 2-(2-methoxyethylamino)acetate with sodium hydride and 2-bromo-2-methylpropionitrile in an aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to form methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate.", "Step 3: Purification of the product by column chromatography or recrystallization." ] } | |
CAS RN |
2120911-25-1 |
Product Name |
methyl 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylate |
Molecular Formula |
C8H11NO4 |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid](/img/structure/B6241378.png)
![2-[2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B6241407.png)